Cas no 2012296-21-6 (5-amino-1-(3-cyclobutylpropyl)-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-(3-cyclobutylpropyl)-1,2-dihydropyridin-2-one
• CAS No: 2012296-21-6
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5879089
• PubChem ID: 165480777
• Update Time: 2025-10-28

5-amino-1-(3-cyclobutylpropyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(3-cyclobutylpropyl)-1,2-dihydropyridin-2-one
• 2012296-21-6
• EN300-1111928

• Inchi： 1S/C12H18N2O/c13-11-6-7-12(15)14(9-11)8-2-5-10-3-1-4-10/h6-7,9-10H,1-5,8,13H2
• InChI Key： AFXXYMRJRHCKLK-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1CCCC1CCC1)N

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-1-(3-cyclobutylpropyl)-1,2-dihydropyridin-2-one

Introduction to 5-amino-1-(3-cyclobutylpropyl)-1,2-dihydropyridin-2-one (CAS No. 2012296-21-6)

5-amino-1-(3-cyclobutylpropyl)-1,2-dihydropyridin-2-one is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, identified by its unique chemical structure and molecular formula, has garnered attention due to its potential applications in drug discovery and development. The presence of both amino and cyclobutyl substituents in its framework suggests a rich chemical space for functionalization, making it a valuable scaffold for designing novel therapeutic agents.

The compound’s molecular structure consists of a dihydropyridine core, which is a well-known pharmacophore in the pharmaceutical industry. Dihydropyridines are frequently employed in the development of cardiovascular drugs, particularly those targeting calcium channel blockers. The addition of an amino group at the 5-position and a 3-cyclobutylpropyl group at the 1-position introduces unique electronic and steric properties that can modulate the compound’s biological activity. Such modifications are critical in optimizing drug-like properties such as solubility, bioavailability, and target interaction.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of 5-amino-1-(3-cyclobutylpropyl)-1,2-dihydropyridin-2-one with greater precision. These studies have highlighted the compound’s potential as a lead molecule for further derivatization. For instance, virtual screening techniques have been used to identify potential binding interactions with various biological targets, including enzymes and receptors relevant to metabolic disorders and inflammation.

In the realm of medicinal chemistry, the synthesis of 5-amino-1-(3-cyclobutylpropyl)-1,2-dihydropyridin-2-one has been optimized through multi-step organic reactions. The introduction of the cyclobutyl group enhances the rigidity of the dihydropyridine ring, which can improve binding affinity to biological targets. Additionally, the amino group provides a site for further chemical modifications, such as coupling with carboxylic acid derivatives to form amides or esters. These modifications are often employed to enhance pharmacokinetic profiles and target specificity.

The pharmacological profile of 5-amino-1-(3-cyclobutylpropyl)-1,2-dihydropyridin-2-one has been preliminarily investigated in vitro. Early studies suggest that this compound exhibits moderate activity against certain enzymes associated with cellular signaling pathways involved in cancer progression. The dihydropyridine core is known to interact with calcium channels, but the presence of additional substituents may extend its scope to other therapeutic areas. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

One particularly intriguing aspect of 5-amino-1-(3-cyclobutylpropyl)-1,2-dihydropyridin-2-one is its structural similarity to known bioactive molecules. This similarity suggests that it may be capable of engaging multiple targets or pathways simultaneously, a phenomenon known as polypharmacology. Polypharmacological compounds have gained prominence in recent years due to their ability to produce synergistic effects and potentially reduce side effects associated with single-target drugs.

From a synthetic chemistry perspective, 5-amino-1-(3-cyclobutylpropyl)-1,2-dihydropyridin-2-one represents an excellent example of how structural complexity can be leveraged to achieve desired biological outcomes. The synthesis involves key steps such as cyclization reactions followed by functional group interconversions. Advances in catalytic methods have made these processes more efficient and environmentally friendly, aligning with the growing emphasis on green chemistry principles.

The compound’s stability under various conditions has also been evaluated as part of its characterization. Thermal stability studies indicate that it remains intact under moderate temperatures but may degrade under extreme conditions or prolonged exposure to light. These findings are crucial for determining appropriate storage conditions and formulation strategies for future pharmaceutical applications.

Future directions for research on 5-amino-1-(3-cyclobutylpropyl)-1,2-dihydropyridin-2-one include exploring its derivatives through structure-activity relationship (SAR) studies. By systematically modifying different parts of its molecular structure, researchers can gain insights into which functional groups contribute most significantly to its biological activity. This approach is instrumental in guiding the design of next-generation compounds with improved efficacy and reduced toxicity.

The integration of high-throughput screening (HTS) technologies has further accelerated the discovery process for compounds like 5-amino-1-(3-cyclobutylpropyl)-1,2-dihydropyridin-2-one. HTS allows for rapid testing of large libraries of compounds against numerous biological targets simultaneously, enabling researchers to identify promising candidates for further optimization. This high-throughput approach has become an indispensable tool in modern drug discovery pipelines.

In conclusion,5-amino-1-(3-cyclobutylpropyl)-1,2-dihydropyridin-2-one (CAS No. 2012296-21-6) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features offer opportunities for designing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new aspects of this compound’s biology and chemistry,5-amino-1-(3-cyclobutylpropyl)-1,2-dihydropyridin-2-one is poised to play an important role in future drug development efforts.